N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C18H19N7O2/c1-24-17(26)5-4-13(22-24)18(27)21-8-9-25-16(12-2-3-12)10-14(23-25)15-11-19-6-7-20-15/h4-7,10-12H,2-3,8-9H2,1H3,(H,21,27)
• InChI Key: XXOCVJKHYIZWFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCCN2C(=CC(=N2)C3=NC=CN=C3)C4CC4
• Molecular Formula: C18H19N7O2
• Molecular Weight: 365.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N7O2 and its molecular weight is 365.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound is related to the class of pyrazolo[3,4-d]pyrimidines, known for their antimetabolites like allopurinol. Syntheses involving various α-cyano-β-ethoxyacrylamides with hydrazine and substituted hydrazines have been explored (Hildick & Shaw, 1971).

Chemical Properties and Reactions

• Enamino esters have been used to synthesize various pyrazole derivatives, demonstrating the compound's versatility in forming functionalized pyrazoles (Hassaneen & Shawali, 2013).

Biological Applications

• Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides, synthesized through a condensation reaction involving imidazo[1,2-a]pyrazine-2-carboxylic acid, have shown promising antimicrobial activity. This suggests potential biological applications of the compound (Jyothi & Madhavi, 2019).
• Pyrazole derivatives have been identified as inhibitors of photosynthetic electron transport, indicating their potential use in agriculture or biochemistry (Vicentini et al., 2005).

Antiviral Properties

• Some derivatives have been explored for their antiviral properties, particularly against influenza and other viral infections. This highlights the compound's potential in pharmaceutical applications (De Clercq, 2009).

Anticancer Potential

• Pyrazolo[3,4-d]pyrimidine derivatives have been investigated for their anticancer properties, suggesting the potential efficacy of the compound in cancer research (Temple et al., 1987).